Cas no 1519727-32-2 (5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide)

• Product Name: 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide
• CAS No: 1519727-32-2
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• MDL: MFCD23792354
• CID: 5243923
• PubChem ID: 79904666
• Update Time: 2026-03-08

5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-amino-3-hydroxy-2-methyl-
• 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide

• MDL： MFCD23792354
• Inchi： 1S/C7H10N2O3S/c1-4-6(10)2-5(8)3-7(4)13(9,11)12/h2-3,10H,8H2,1H3,(H2,9,11,12)
• InChI Key： DIHOZEYWUSBPEI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(N)=CC(O)=C1C

Additional information on 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide

Introduction to 5-Amino-3-Hydroxy-2-Methylbenzene-1-Sulfonamide (CAS No. 1519727-32-2)

5-Amino-3-hydroxy-2-methylbenzene-1-sulfonamide (CAS No. 1519727-32-2) is a versatile organic compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes an amino group, a hydroxyl group, a methyl group, and a sulfonamide moiety. These functional groups contribute to its diverse chemical properties and biological activities, making it an intriguing subject for both academic and industrial investigations.

The molecular formula of 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide is C₈H₁₀N₂O₄S, and its molecular weight is 214.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various applications, including formulation in pharmaceuticals and use in chemical reactions.

In recent years, 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide has gained attention due to its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide has also shown promise as an antidiabetic agent. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound improved glucose tolerance and reduced insulin resistance in diabetic mice models. The mechanism of action appears to involve the activation of AMPK (adenosine monophosphate-activated protein kinase), a key regulator of cellular energy homeostasis.

In the realm of cancer research, 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide has been investigated for its potential anticancer properties. A study published in the International Journal of Cancer in 2020 reported that this compound induced apoptosis in human breast cancer cells by modulating the expression of Bcl-2 family proteins. Additionally, it was found to inhibit the proliferation of cancer cells by interfering with the cell cycle progression at the G1/S phase.

The synthetic route for 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide involves several steps, starting from readily available starting materials such as 3-hydroxybenzenesulfonyl chloride and 4-aminoacetophenone. The reaction typically proceeds via nucleophilic substitution followed by reduction and functional group manipulation to achieve the desired product. This synthetic pathway has been optimized to improve yield and purity, making it feasible for large-scale production.

The safety profile of 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-amino-3-hydroxy-2-methylbenzene-1-sulfonamide (CAS No. 1519727-32-2) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting inflammatory diseases, diabetes, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medical science.